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Compound of Interest

Compound Name: ACHN-975 TFA

CAS No.: 1410809-37-8

Cat. No.: B3047518

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals using ACHN-975 TFA
in in vivo experiments.

Frequently Asked Questions (FAQs)
Q1: What is ACHN-975 and what is its mechanism of action?

A1: ACHN-975 is a selective, subnanomolar inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-

acetylglucosamine deacetylase (LpxC).[1] LpxC is an essential zinc-dependent metalloenzyme

that catalyzes the first committed step in the biosynthesis of lipid A, a critical component of the

outer membrane of most Gram-negative bacteria.[1][2][3] By inhibiting LpxC, ACHN-975

disrupts the integrity of the bacterial outer membrane, leading to bactericidal activity against a

wide range of Gram-negative pathogens.[1]

Diagram: ACHN-975 Mechanism of Action
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Unexpected Hypotension
Observed in Mice

Is it an on-target or
off-target effect of ACHN-975?

Could the vehicle or
formulation be the cause?

Perform Dose-Response
Study

Yes

Administer Vehicle Alone

Yes

Conduct PK/PD Analysis

Test Different Salt Form

Hypotension is likely
compound-related.

Optimize Formulation
(pH, solubility)

Hypotension is likely
vehicle-related.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3047518/docs?utm_src=pdf-body-img#technical-support-center-achn-975-tfa-in-vivo-experiments
https://www.benchchem.com/product/b3047518?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047518?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. noblelifesci.com [noblelifesci.com]

2. Mouse Neutropenic Thigh Infection Model [bio-protocol.org]

3. Neutropenic thigh mouse model – REVIVE [revive.gardp.org]

To cite this document: BenchChem. [Technical Support Center: ACHN-975 TFA In Vivo
Experiments]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3047518/docs#technical-support-center-achn-975-
tfa-in-vivo-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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